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Compound of Interest

Compound Name: 2-Methoxypentane

Cat. No.: B14715795

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of 2-Methoxypentane. Due to the limited availability of a comprehensive Safety Data Sheet
(SDS) for 2-Methoxypentane (CAS No. 6795-88-6), the following safety precautions and
protocols have been compiled from available physical and chemical data for the compound,
supplemented with safety information from structurally similar chemicals. It is crucial to handle
2-Methoxypentane with caution and to perform a thorough risk assessment before
commencing any experimental work.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 2-Methoxypentane is presented
in Table 1. This data is essential for understanding its behavior and potential hazards.
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Property Value Source

Molecular Formula C6H140 LookChem[1]

Molecular Weight 102.177 g/mol LookChem([1]

Boiling Point 91-92 °C CAS Common Chemistry[2]
Melting Point -105.78 °C (estimate) LookChem[1]

Density 0.750 g/cm3 at 25 °C CAS Common Chemistry[2]
Flash Point Data not available

Lower Explosive Limit (LEL) Data not available

Upper Explosive Limit (UEL) Data not available

Autoignition Temperature Data not available

Hazard Identification and General Safety
Precautions

While a specific GHS classification for 2-Methoxypentane is not readily available, based on its
ether structure and properties of similar substances, it should be treated as a flammable liquid
that may cause skin and eye irritation, and may be harmful if inhaled or ingested.

General Precautions:

e Avoid contact with eyes, skin, and clothing.

» Avoid inhalation of vapor or mist.

o Keep away from heat, sparks, open flames, and hot surfaces.

e Use only in a well-ventilated area, preferably in a chemical fume hood.
o Wear appropriate personal protective equipment (PPE).

e Ground and bond containers and receiving equipment to prevent static electricity buildup.
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Use non-sparking tools.[3]

Experimental Protocols
Handling Protocol

Risk Assessment: Before handling 2-Methoxypentane, conduct a thorough risk assessment
for the specific experiment, considering the quantities used, temperature, and potential for
aerosol generation.

Ventilation: All work with 2-Methoxypentane must be performed in a certified chemical fume
hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles and a face shield.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).
o Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.
Dispensing:

o Use a properly functioning dispensing system (e.g., burette, pipette with a bulb) to avoid
spills and splashing.

o Ensure all containers are clearly labeled.
o Ground all equipment to prevent static discharge.

Waste Disposal: Dispose of 2-Methoxypentane waste and contaminated materials in a
designated, labeled hazardous waste container according to institutional and local
regulations.

Storage Protocol

» Container: Store in a tightly sealed, properly labeled container.

e Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.
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» Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.

 Ignition Sources: Ensure the storage area is free of ignition sources such as heat, sparks,
and open flames.

Emergency Procedures
First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Spill Response Protocol

o Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated.
» Eliminate Ignition Sources: Remove all sources of ignition from the area.

o Containment: For small spills, absorb the liquid with an inert, non-combustible absorbent
material (e.g., sand, vermiculite).

o Cleanup: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.

o Decontaminate: Clean the spill area with soap and water.

o For large spills, evacuate the area and contact emergency services.
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Fire Fighting Measures

o Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide (CO2) to
extinguish a fire. A water spray can be used to cool fire-exposed containers.

o Unsuitable Extinguishing Media: Do not use a solid stream of water as it may spread the fire.

» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).

Mandatory Visualizations

Caption: Workflow for the safe handling of 2-Methoxypentane.

Disclaimer: The information provided in this document is intended for guidance only and is
based on the best available data at the time of publication. It is not a substitute for a formal
Safety Data Sheet (SDS) and a comprehensive risk assessment. Users are responsible for
complying with all applicable local, state, and federal regulations regarding the safe handling,
use, and disposal of chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14715795#safety-precautions-for-working-with-2-
methoxypentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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